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Compound of Interest

Compound Name: 2,6-Dinitrobenzaldehyde

Cat. No.: B1206409 Get Quote

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 2,6-Dinitrobenzaldehyde, tailored for researchers, scientists, and professionals

in drug development. The document presents quantitative data in structured tables, details

relevant experimental protocols, and includes visualizations for key processes.

Core Physical and Chemical Properties
2,6-Dinitrobenzaldehyde is a yellow crystalline solid organic compound.[1][2] It is almost

insoluble in water but shows solubility in organic solvents such as ethanol and

dichloromethane.[1] This compound serves as a significant intermediate in various organic

syntheses, including the preparation of dyes, pesticides, and pharmaceuticals.[1]

Table 1: Physical and Chemical Properties of 2,6-Dinitrobenzaldehyde
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Property Value Source(s)

Molecular Formula C₇H₄N₂O₅ [1][2][3]

Molecular Weight 196.12 g/mol [1][2][3]

Appearance Yellow crystalline solid [1][2]

Melting Point 120-122 °C [1][3]

Boiling Point 363.2 °C at 760 mmHg [1]

Density 1.571 g/cm³ [1]

Vapor Pressure 1.83E-05 mmHg at 25°C [1]

Refractive Index 1.66 [1]

CAS Number 606-31-5 [1][3]

Spectral Data
Spectroscopic data is crucial for the structural elucidation and identification of 2,6-
Dinitrobenzaldehyde.

Table 2: Spectroscopic Data for 2,6-Dinitrobenzaldehyde

Spectrum Type Technique/Source Reference(s)

¹H NMR Varian A-60D [2]

¹³C NMR
Aldrich Chemical Company,

Inc.
[2]

Infrared (IR) KBr Wafer [2]

Mass Spectrometry (GC-MS)
NIST Mass Spectrometry Data

Center, Wiley
[2][4]
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Detailed methodologies for the determination of physical properties and purification are

essential for reproducible research.

The melting point of a solid is a key indicator of its purity.[5] Pure crystalline compounds

typically exhibit a sharp melting point range of 0.5-1.0°C, whereas impurities can cause a

depression and broadening of this range.

Protocol:

Sample Preparation: A small amount of the dry, powdered 2,6-Dinitrobenzaldehyde is

placed into a glass capillary tube that is sealed at one end.[6] The tube is tapped gently to

pack the solid into the closed end, filling it to a height of 1-2 mm.[7]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb.[7] This assembly is then placed in a melting point

apparatus, such as a Mel-Temp apparatus or a Thiele tube containing heating oil.

Heating: The apparatus is heated slowly, at a rate of approximately 1-2°C per minute,

especially when approaching the expected melting point.[6] Constant stirring of the heating

bath ensures a uniform temperature distribution.[7]

Observation and Recording: The temperature at which the first drop of liquid appears (the

beginning of melting) and the temperature at which the entire solid mass turns into a clear

liquid (the completion of melting) are recorded. This range constitutes the melting point.

Recrystallization is a standard technique used to purify impure solid compounds based on their

differential solubility in a specific solvent at different temperatures.[8][9]

Protocol:

Solvent Selection: Choose a suitable solvent or mixed-solvent system. For aromatic

aldehydes like 2,6-Dinitrobenzaldehyde, an ethanol/water mixture is often effective.[10] The

compound should be highly soluble at high temperatures and have low solubility at low

temperatures in the chosen solvent.[8]

Dissolution: The crude 2,6-Dinitrobenzaldehyde is placed in an Erlenmeyer flask. A minimal

amount of the hot solvent is added to the flask, and the mixture is heated and stirred until the
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solid completely dissolves.[8][10]

Cooling and Crystallization: The hot, saturated solution is allowed to cool slowly to room

temperature. This slow cooling promotes the formation of pure crystals, leaving impurities

dissolved in the mother liquor.[8][10] The flask can then be placed in an ice bath to maximize

crystal yield.[10]

Isolation: The formed crystals are collected via vacuum filtration using a Buchner funnel.[10]

Washing and Drying: The collected crystals are washed with a small amount of ice-cold

solvent to remove any adhering impurities.[10] The purified crystals are then dried to remove

any residual solvent.

Synthesis and Purification Workflow
Visualizing the logical flow of synthesis and purification can aid in understanding and executing

the experimental procedures.

2,6-Dinitrobenzaldehyde can be synthesized through the oxidation of 2,6-dinitrotoluene.[11]

The precursor, 2,6-dinitrotoluene, is typically formed via the nitration of o-nitrotoluene.[12]

Plausible Synthesis Pathway for 2,6-Dinitrobenzaldehyde
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2,6-Dinitrobenzaldehyde

Oxidation

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.youtube.com/watch?v=04HWovMzkAk
https://www.benchchem.com/pdf/Technical_Support_Center_Recrystallization_of_2_6_Dimethoxybenzaldehyde.pdf
https://www.youtube.com/watch?v=04HWovMzkAk
https://www.benchchem.com/pdf/Technical_Support_Center_Recrystallization_of_2_6_Dimethoxybenzaldehyde.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Recrystallization_of_2_6_Dimethoxybenzaldehyde.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Recrystallization_of_2_6_Dimethoxybenzaldehyde.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Recrystallization_of_2_6_Dimethoxybenzaldehyde.pdf
https://www.benchchem.com/product/b1206409?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/117501
https://www.benchchem.com/pdf/Synthesis_of_2_Hydroxy_6_nitrobenzaldehyde_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/product/b1206409?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Plausible synthesis route from o-Nitrotoluene.

The following diagram illustrates the key steps in the purification of 2,6-Dinitrobenzaldehyde
by recrystallization.
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Experimental Workflow for Recrystallization
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Caption: Step-by-step purification via recrystallization.
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Safety and Handling
2,6-Dinitrobenzaldehyde is classified as an irritant.[1][2] It is known to cause skin and serious

eye irritation, and may cause respiratory irritation.[2]

Table 3: GHS Hazard Information

Hazard Statement Code Description

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Respiratory Irritation H335 May cause respiratory irritation

Precautionary Measures: Standard laboratory safety protocols should be strictly followed. This

includes the use of personal protective equipment (PPE) such as safety goggles, gloves, and a

lab coat.[1] Work should be conducted in a well-ventilated area or under a fume hood.[13]

Avoid direct contact with skin, eyes, and inhalation of dust.[1] In case of contact, rinse the

affected area immediately with plenty of water.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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